3-Chloro-5-(3-chloro-5-methylphenyl)phenol

• IUPAC Name: 3-chloro-5-(3-chloro-5-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-2-9(4-11(14)3-8)10-5-12(15)7-13(16)6-10/h2-7,16H,1H3
• InChI Key: QFUOIJIMKADQHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID00686005
• Molecular Weight: 253.12 g/mol
• CAS No.: 1261920-65-3

Description

3-Chloro-5-(3-chloro-5-methylphenyl)phenol is an organic compound that belongs to the class of chlorophenols. Chlorophenols are widely used in various industrial applications due to their antimicrobial properties. This compound is characterized by the presence of two chlorine atoms and a methyl group attached to a phenol ring, making it a unique structure with specific chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3-chloro-5-methylphenyl)phenol typically involves the chlorination of 3-methylphenol (m-cresol) followed by further chlorination to introduce the second chlorine atom. The reaction is usually carried out in the presence of a chlorinating agent such as chlorine gas or sodium hypochlorite under controlled conditions to ensure selective chlorination.

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(3-chloro-5-methylphenyl)phenol can be achieved through a continuous process involving the chlorination of m-cresol in a reactor. The reaction conditions, such as temperature, pressure, and concentration of the chlorinating agent, are optimized to maximize yield and purity. The product is then purified through distillation or recrystallization to obtain the desired compound.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3-chloro-5-methylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the chlorinated phenol to less chlorinated or dechlorinated products.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products

Oxidation: Quinones or chlorinated quinones.

Reduction: Dechlorinated phenols or methylphenols.

Substitution: Phenols with different substituents replacing the chlorine atoms.

Scientific Research Applications

3-Chloro-5-(3-chloro-5-methylphenyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its antimicrobial properties and potential use as a disinfectant.

Medicine: Investigated for its potential therapeutic effects due to its antimicrobial activity.

Industry: Utilized in the production of pesticides, herbicides, and other agrochemicals.

Mechanism of Action

The antimicrobial activity of 3-Chloro-5-(3-chloro-5-methylphenyl)phenol is primarily due to its ability to disrupt the cell membranes of microorganisms. The compound interacts with the lipid bilayer, causing increased permeability and leakage of cellular contents, ultimately leading to cell death. The presence of chlorine atoms enhances its reactivity and effectiveness as an antimicrobial agent.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-methylphenol: Another chlorinated phenol with similar antimicrobial properties but different substitution pattern.

4-Chloro-3-methylphenol: Similar structure but with chlorine and methyl groups in different positions.

3-Chloro-5-methylphenol: Lacks the second chlorine atom, resulting in different chemical properties.

Uniqueness

3-Chloro-5-(3-chloro-5-methylphenyl)phenol is unique due to the presence of two chlorine atoms and a methyl group in specific positions on the phenol ring. This unique structure contributes to its distinct chemical reactivity and enhanced antimicrobial properties compared to other chlorophenols.